1-benzyl-4-(2-chloro-6-fluorobenzyl)piperazine

• IUPAC Name: 1-benzyl-4-[(2-chloro-6-fluorophenyl)methyl]piperazine
• InChI: InChI=1S/C18H20ClFN2/c19-17-7-4-8-18(20)16(17)14-22-11-9-21(10-12-22)13-15-5-2-1-3-6-15/h1-8H,9-14H2
• InChI Key: DFJRIUKQWDTWRO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H20ClFN2
• Molecular Weight: 318.8 g/mol

Description

1-Benzyl-4-(2-chloro-6-fluorobenzyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is also known as BCFP or 2C-B-FLY. The compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-(2-chloro-6-fluorobenzyl)piperazine is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the serotonin, dopamine, and norepinephrine systems. The compound has been found to bind to the serotonin 5-HT2A receptor, which is involved in the regulation of mood, anxiety, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-benzyl-4-(2-chloro-6-fluorobenzyl)piperazine include increased serotonin, dopamine, and norepinephrine levels in the brain. This leads to anxiolytic, antidepressant, and analgesic effects. The compound has also been found to reduce inflammation and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzyl-4-(2-chloro-6-fluorobenzyl)piperazine in lab experiments include its potential therapeutic applications and its ability to modulate various neurotransmitter systems in the brain. However, the limitations include the lack of understanding of its exact mechanism of action and the potential for adverse effects.

Future Directions

There are several future directions for the study of 1-benzyl-4-(2-chloro-6-fluorobenzyl)piperazine. These include further investigation into its potential therapeutic applications, the development of more potent and selective analogs, and the elucidation of its exact mechanism of action. Additionally, the compound could be studied for its potential use in the treatment of other neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-benzyl-4-(2-chloro-6-fluorobenzyl)piperazine involves the reaction of 2-chloro-6-fluorobenzyl chloride with benzylpiperazine in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as acetonitrile at a temperature of around 80-90°C. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-benzyl-4-(2-chloro-6-fluorobenzyl)piperazine has been studied for its potential therapeutic applications. It has been found to possess anxiolytic, antidepressant, and analgesic properties in animal models. The compound has also been studied for its potential use in the treatment of Parkinson's disease and schizophrenia. Additionally, it has been found to possess anti-inflammatory and antitumor properties.